Cas no 5324-83-4 (3-naphthalen-1-ylpropane-1-sulfonic Acid)

• Product name: 3-naphthalen-1-ylpropane-1-sulfonic Acid
• CAS No: 5324-83-4
• MF: C₁₃H₁₄O₃S
• MW: 250.313462734222
• CID: 1581429
• PubChem ID: 407193

3-naphthalen-1-ylpropane-1-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-ylpropane-1-sulfonic Acid
• CHEMBL1447983
• NSC-2737
• NCGC00096150-01
• NCI2737
• NCGC00013023
• NCI60_002229
• NCGC00013023-02
• 3-(1-naphthyl)-1-propanesulfonic acid
• CCG-37717
• NCIStruc2_000120
• NCIStruc1_000230
• 5324-83-4
• SCHEMBL5937268
• NSC2737

• Inchi： InChI=1S/C13H14O3S/c14-17(15,16)10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9H,4,8,10H2,(H,14,15,16)
• InChI Key： SZNWFVDMFWJEOP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2CCCS(=O)(=O)O

Computed Properties

• Exact Mass: 250.06642
• Monoisotopic Mass: 250.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.307
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635
• PSA: 54.37
• LogP: 3.74100